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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B1198077

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential health and safety precautions for
handling crotyl alcohol (2-buten-1-ol) in a laboratory setting. Adherence to these guidelines is
critical for minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties

Crotyl alcohol is a flammable liquid that requires careful handling to prevent ignition.[1][2][3][4]
Its properties are summarized below.
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Property Value

CAS Number 6117-91-5[1][2][5][6]
Molecular Formula C4H8O[1][6]

Molecular Weight 72.11 g/mol [1][6]
Appearance Clear, light yellow liquid[1][7]
Boiling Point 121-122 °C[4][7]

Flash Point 34 °C (93.2 °F) - closed cup[4]
Density 0.845 g/mL at 25 °C[4][7]
Solubility 166 g/L in water at 20°C[1]
Vapor Pressure 1.8 mm Hg at 20 °CJ[1]

Toxicological Data

Crotyl alcohol is harmful if swallowed or absorbed through the skin.[1][2][3] The primary
routes of exposure are oral, dermal, and inhalation.[1]

Test Species Route Value

LD50 Rat Oral 793 mg/kg[1][5]
LD50 Rabbit Dermal 1084 mg/kg[1]
LCLo Rat Inhalation 2000 ppm/4H[5]

Experimental Protocols for Toxicological Studies

The toxicological data presented are typically determined using standardized methodologies,
such as those outlined by the Organisation for Economic Co-operation and Development
(OECD).

Oral LD50 (Acute Oral Toxicity - based on OECD Guideline 401, now superseded)
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This test is designed to determine the dose of a substance that is lethal to 50% of the test

animals after a single oral administration.[2]

Test Animals: Typically, young adult rats of a single sex are used.[2]

Procedure: The test substance is administered by gavage in graduated doses to several
groups of animals.[2] The animals are fasted before dosing.[8] Observations of effects and
mortality are made over a period of at least 14 days.[9]

Observations: Animals are observed for signs of toxicity, including tremors, convulsions,
salivation, diarrhea, lethargy, and coma.[2] Body weight is recorded weekly.[2]

Endpoint: At the conclusion of the study, surviving animals are euthanized and necropsied
along with those that died during the test to identify any gross pathological changes.[2]

Dermal LD50 (Acute Dermal Toxicity - based on OECD Guideline 402)

This method assesses the health hazards likely to arise from short-term dermal exposure to a
chemical.[1][3][5][6]

Test Animals: Young adult rats, rabbits, or guinea pigs with healthy, intact skin are typically
used.[10]

Procedure: The fur on the dorsal area of the trunk is clipped 24 hours before the test.[10]
The test substance is applied to an area of approximately 10% of the body surface and held
in contact with the skin for 24 hours under a porous gauze dressing.[7][10]

Observations: Animals are observed daily for at least 14 days for signs of toxicity and skin
irritation.[7] Body weights are recorded at least weekly.[7]

Endpoint: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed on all animals.[7]

Health Hazards and First Aid

Potential Health Effects:

Eye Contact: May cause eye irritation.[1]
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o Skin Contact: Harmful if absorbed through the skin.[1] Causes skin irritation.[3]
 Ingestion: Harmful if swallowed.[1][2][3] May cause headache, nausea, and vomiting.[1]
 Inhalation: May cause respiratory tract irritation.[1]

First Aid Procedures:

} Inhalation } } Move to fresh air immediately. }—»{ If not breathing, give artifcial respiration }—»{ If breathing is difficutt, give oxygen.

e contaminated clothing and shoes immediately. | } Flush skin with plenty of water for at least 15 minutes.

lush eyes with plenty of water for at least 15 minutes. }—»

Seek Immediate Medical Attention

Occasionall lift upper and lower eyelids,

Click to download full resolution via product page

Caption: First aid procedures for crotyl alcohol exposure.

Handling and Storage

Handling:
» Use in a well-ventilated area, preferably in a chemical fume hood.[2][11]

» Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3] No smoking.

[2][3]

» Use non-sparking tools and explosion-proof equipment.[1][2]
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e Ground and bond containers when transferring material to prevent static discharge.[2][9]
e Avoid contact with skin, eyes, and clothing.[1][2] Avoid breathing vapor or mist.[1]

o Wear appropriate personal protective equipment (PPE).[1][2]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]

o Store in a flammables-area.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong reducing
agents, strong acids, acid chlorides, and acid anhydrides.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure to crotyl alcohol.

Handling Crotyl Alcohol

Is ventilation adequate?
es o

Chemical safety goggles (EN 166 or 29 CFR 1910.133 compliant)

Appropriate protective gloves Protective clothing to prevent skin exposure

Use NIOSH/MSHA or EN 149 approved respirator

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.
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Accidental Release and Disposal

Spill Response:

In the event of a spill, follow these procedures to mitigate the hazard.

Crotyl Alcohol Spill

1. Remove all sources of ignition.

:

2. Ensure adequate ventilation.

:

3. Wear appropriate PPE.

:

4. Absorb spill with inert material (e.g., vermiculite, sand).

:

5. Use a spark-proof tool for collection.

:

6. Place in a suitable, closed container for disposal.

:

7. Clean the spill area thoroughly.
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Caption: Workflow for handling a crotyl alcohol spill.

Disposal: Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1] Disposal must be in accordance with federal, state, and local hazardous
waste regulations.[1][12]

Incompatibilities and Hazardous Decomposition

o Incompatible Materials: Strong oxidizing agents, strong reducing agents, strong acids, acid
chlorides, acid anhydrides, and phosphorus halides.[1]
e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[1]

e Hazardous Polymerization: Will not occur.[1]

This guide is intended to provide comprehensive health and safety information for the handling
of crotyl alcohol. It is imperative that all laboratory personnel are thoroughly trained on these
procedures before working with this chemical. Always consult the most current Safety Data
Sheet (SDS) for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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crotyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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